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Compound of Interest

Compound Name: Elaiomycin

Cat. No.: B1233496 Get Quote

Essential Safety and Handling Guide for Elaiomycin
Disclaimer: An official Safety Data Sheet (SDS) for Elaiomycin is not readily available. The

following guidance is based on published toxicity data for Elaiomycin and best practices for

handling potent, cytotoxic, and carcinogenic compounds. Always consult with your institution's

Environmental Health and Safety (EHS) department before working with this substance.

Elaiomycin is an antimicrobial compound with known carcinogenic properties, necessitating

stringent safety protocols to minimize exposure. This guide provides essential information for

researchers, scientists, and drug development professionals on its safe handling, necessary

personal protective equipment (PPE), and proper disposal.

Hazard Summary & Quantitative Data
Elaiomycin is a pale yellow oil that is sparingly soluble in water but soluble in most common

organic solvents. It is stable in air and in neutral or slightly acidic aqueous solutions[1].

Crucially, studies have demonstrated its carcinogenicity and toxicity. In animal studies,

Elaiomycin has been shown to cause liver damage in mice and guinea pigs[1]. In rats, doses

greater than 40 mg/kg resulted in liver necrosis, death, and the development of various

tumors[1][2].
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Property Data Reference

Chemical Formula C₁₃H₂₆N₂O₃ [3][4]

Molar Mass 258.362 g·mol⁻¹ [4]

Appearance Pale yellow oil [1]

Solubility

Sparingly soluble in water;

Soluble in most common

organic solvents

[1]

Stability

Stable to air; Stable in neutral

or slightly acidic aqueous

solutions

[1]

Toxicity

- Carcinogenic activity

reported.[1][2]- Caused liver

damage in mice and guinea

pigs.[1]- Doses >40 mg/kg

caused liver necrosis and

death in young rats.[1]-

Induced various tumors

(kidney, liver, brain, etc.) in rats

at doses of 10-40 mg/kg.[1]

[1][2]

Operational and Disposal Plans
A meticulous, step-by-step approach is critical to ensure safety when handling Elaiomycin.

I. Personal Protective Equipment (PPE)
Given the carcinogenic nature of Elaiomycin, a comprehensive PPE strategy is mandatory to

prevent skin and respiratory exposure.

Gloves: Double gloving with chemotherapy-rated nitrile gloves is required. The outer glove

should be changed immediately upon contamination or every 30-60 minutes during extended

procedures.
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Lab Coat/Gown: A disposable, solid-front, back-closing gown made of a low-permeability

fabric is essential. Cuffs should be tucked under the outer pair of gloves.

Eye/Face Protection: ANSI Z87-rated safety glasses with side shields are the minimum

requirement. For procedures with a splash hazard, a full-face shield worn over safety

glasses is mandatory.

Respiratory Protection: All work with solid or concentrated Elaiomycin must be conducted in

a certified chemical fume hood to prevent inhalation of aerosols or vapors. If there is a risk of

exposure outside of a fume hood, a NIOSH-approved respirator (e.g., an N95 or higher) may

be required, subject to a risk assessment and approval by your institution's EHS.

II. Step-by-Step Handling Protocol
1. Preparation and Weighing:

Designate a specific area within a chemical fume hood for handling Elaiomycin.
Before starting, assemble all necessary equipment (e.g., vials, spatulas, solvents, waste
containers).
When weighing, do so within the fume hood. Use a disposable weigh boat or tare the final
container directly to minimize transfer.

2. Dissolving and Diluting:

Add solvent to the powdered compound slowly to avoid aerosolization.
If sonication is required, ensure the vial is securely capped and sealed with paraffin film.
All dilutions should be performed within the fume hood.

3. Experimental Use:

Keep all containers of Elaiomycin sealed when not in immediate use.
Conduct all procedures involving Elaiomycin within the designated area of the fume hood.
Clearly label all solutions containing Elaiomycin with "Hazardous: Carcinogen."

4. Decontamination:

All non-disposable equipment that comes into contact with Elaiomycin must be
decontaminated. A common procedure involves washing with a suitable solvent (e.g.,
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ethanol) followed by a thorough rinse with soap and water. All cleaning materials must be
disposed of as hazardous waste.
Wipe down the work surface in the fume hood with an appropriate decontaminating solution
after each use.

III. Disposal Plan
All waste contaminated with Elaiomycin is considered hazardous chemical waste and must be

disposed of accordingly.

Solid Waste: This includes used gloves, gowns, weigh boats, pipette tips, and any other

contaminated disposable items. Collect this waste in a dedicated, clearly labeled, leak-proof

hazardous waste container.

Liquid Waste: Unused stock solutions, experimental media, and the first rinse from

decontaminating glassware should be collected in a sealed, properly labeled hazardous

waste container. Do not pour any Elaiomycin-containing solution down the drain[5][6].

Sharps: Needles, syringes, or other sharps contaminated with Elaiomycin must be placed in

a designated sharps container for hazardous chemical waste.

Experimental Workflow Visualization
The following diagram illustrates the logical flow for the safe handling of Elaiomycin, from

receipt of the compound to the final disposal of waste.
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Caption: Workflow for the safe handling and disposal of Elaiomycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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